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Compound Name:
2-(Thiophene-2-

sulfonamido)acetic acid

Cat. No.: B183725 Get Quote

CAS Number: 82068-09-5

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(Thiophene-2-
sulfonamido)acetic acid, a molecule of interest within the broader class of thiophene-

containing sulfonamides. While specific data for this compound is limited in publicly available

literature, this document extrapolates information from closely related analogues to provide

insights into its potential synthesis, physicochemical properties, and biological activities.

Thiophene derivatives are recognized for their diverse pharmacological applications, including

antimicrobial, anti-inflammatory, and anticancer properties.[1] This guide aims to serve as a

valuable resource for researchers and professionals engaged in the discovery and

development of novel therapeutics.

Physicochemical Properties
A summary of the key physicochemical properties for 2-(Thiophene-2-sulfonamido)acetic
acid is presented in the table below. These values are calculated based on its chemical

structure.
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Property Value Source

Molecular Formula C₆H₇NO₄S₂ Chemspace

Molecular Weight 221.25 g/mol Chemspace

CAS Number 82068-09-5 Chemspace

IUPAC Name
2-(thiophene-2-

sulfonamido)acetic acid
Chemspace

SMILES
C1=CSC(=C1)S(=O)

(=O)NCC(=O)O
Chemspace

InChI Key
UFLYUBNAUREKFD-

UHFFFAOYSA-N
Chemspace

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-(Thiophene-2-
sulfonamido)acetic acid is not readily available in the reviewed literature. However, a

plausible synthetic route can be proposed based on established methods for the synthesis of

analogous sulfonamides. A common approach involves the reaction of a sulfonyl chloride with

an amino acid or its ester, followed by hydrolysis if necessary.

Proposed Synthetic Pathway
The synthesis of 2-(Thiophene-2-sulfonamido)acetic acid could likely be achieved through

the reaction of thiophene-2-sulfonyl chloride with glycine.

Thiophene Thiophene-2-sulfonic acid

Sulfonation
(e.g., H2SO4) Thiophene-2-sulfonyl chloride

Chlorination
(e.g., SOCl2, PCl5)

2-(Thiophene-2-
sulfonamido)acetic acid

Coupling
(Base, e.g., Pyridine)

Glycine

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b183725?utm_src=pdf-body
https://www.benchchem.com/product/b183725?utm_src=pdf-body
https://www.benchchem.com/product/b183725?utm_src=pdf-body
https://www.benchchem.com/product/b183725?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Proposed synthetic workflow for 2-(Thiophene-2-sulfonamido)acetic acid.

General Experimental Protocol (Hypothetical)
Preparation of Thiophene-2-sulfonyl chloride: Thiophene can be sulfonated using sulfuric

acid to yield thiophene-2-sulfonic acid. Subsequent treatment with a chlorinating agent such

as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) would yield thiophene-2-

sulfonyl chloride.

Sulfonamide Formation:

Glycine is dissolved in an appropriate aqueous alkaline solution (e.g., sodium hydroxide

solution).

The solution is cooled in an ice bath.

Thiophene-2-sulfonyl chloride, dissolved in a suitable organic solvent (e.g., diethyl ether or

dichloromethane), is added dropwise to the glycine solution with vigorous stirring.

The reaction mixture is stirred for several hours at room temperature.

Upon completion, the aqueous layer is separated and acidified with a mineral acid (e.g.,

HCl) to precipitate the product.

The crude 2-(Thiophene-2-sulfonamido)acetic acid is collected by filtration, washed

with cold water, and purified by recrystallization.

Biological Activity and Potential Applications
While specific biological data for 2-(Thiophene-2-sulfonamido)acetic acid is not available,

the broader class of thiophene-sulfonamide derivatives has demonstrated a wide range of

pharmacological activities. These compounds are of significant interest in medicinal chemistry

due to their potential as therapeutic agents.

Reported Activities of Thiophene-Sulfonamide
Derivatives:
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Antimicrobial Activity: Thiophene-based sulfonamides have shown promising activity against

various bacterial and fungal strains.[1]

Anti-inflammatory Activity: Several thiophene derivatives exhibit anti-inflammatory properties,

potentially through the inhibition of enzymes such as cyclooxygenase (COX).

Anticancer Activity: Certain thiophene-sulfonamides have been investigated as potential

anticancer agents, with some demonstrating inhibitory effects on tumor cell growth.

Carbonic Anhydrase Inhibition: A related compound, 2-[Propyl-[5-(trifluoromethyl)thiophen-2-

yl]sulfonylamino]acetic acid, is a potent inhibitor of carbonic anhydrase, an enzyme

implicated in various diseases including glaucoma and epilepsy.[2]

Potential Signaling Pathway Involvement
Given the lack of specific studies on 2-(Thiophene-2-sulfonamido)acetic acid, a definitive

signaling pathway cannot be outlined. However, based on the known activities of other

thiophene derivatives, particularly their anti-inflammatory and anticancer effects, a hypothetical

involvement in pathways such as the NF-κB signaling cascade can be postulated. The NF-κB

pathway is a key regulator of inflammation and cell survival, and its inhibition is a common

mechanism for anti-inflammatory and anticancer drugs.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by a thiophene-sulfonamide

derivative.

Conclusion
2-(Thiophene-2-sulfonamido)acetic acid represents a molecule with potential for further

investigation in drug discovery, given the established biological significance of the thiophene-

sulfonamide scaffold. While direct experimental data for this compound is sparse, this guide

provides a foundational understanding based on related structures. Further research is

warranted to elucidate its specific synthetic protocols, biological activities, and mechanisms of

action. The information and proposed methodologies presented herein offer a starting point for

researchers to explore the therapeutic potential of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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